Methyl(2,2,2-trifluoroethoxy)amine hydrochloride

• IUPAC Name: N-(2,2,2-trifluoroethoxy)methanamine;hydrochloride
• InChI: InChI=1S/C3H6F3NO.ClH/c1-7-8-2-3(4,5)6;/h7H,2H2,1H3;1H
• InChI Key: RITONVLYTIZRHA-UHFFFAOYSA-N
• Canonical SMILES: CNOCC(F)(F)F.Cl
• Molecular Formula: C3H7ClF3NO
• Molecular Weight: 165.54 g/mol
• CAS RN: 2044796-79-2

Description

Methyl(2,2,2-trifluoroethoxy)amine hydrochloride is a chemical compound with the CAS Number: 2044796-79-2. It has a molecular weight of 165.54. The IUPAC name for this compound is N-methyl-O-(2,2,2-trifluoroethyl)hydroxylamine hydrochloride. It is typically stored at 4 degrees Celsius and is available in powder form.

Molecular Structure Analysis

The InChI code for Methyl(2,2,2-trifluoroethoxy)amine hydrochloride is 1S/C3H6F3NO.ClH/c1-7-8-2-3(4,5)6;/h7H,2H2,1H3;1H. This code provides a standard way to encode the compound’s molecular structure.

Physical And Chemical Properties Analysis

Methyl(2,2,2-trifluoroethoxy)amine hydrochloride is a powder that is stored at 4 degrees Celsius. Unfortunately, the search results do not provide additional information about its physical and chemical properties.

Scientific Research Applications

1. Organic Synthesis and Chemical Reactions

Methyl(2,2,2-trifluoroethoxy)amine hydrochloride has been explored in organic synthesis, particularly in the cleavage of specific chemical groups. For example, Yeung et al. (2000) demonstrated the use of this compound in the selective cleavage of methyl carbamates, which are important in carbohydrate chemistry. This approach is significant for the orthogonal N-deprotection of carbohydrates, a process crucial in the synthesis of complex molecules (Yeung et al., 2000).

2. Crystallography and Molecular Interaction Studies

In crystallography, Mereiter (2011) studied the co-crystal of the herbicide triflusulfuron-methyl, which contains the 2,2,2-trifluoroethoxy group. This work highlighted how molecular interactions, such as hydrogen bonding, play a role in the structural formation of these compounds (Mereiter, 2011).

3. Antibacterial Research

In the field of antibacterial research, Reddy and Prasad (2021) synthesized derivatives containing the 2,2,2-trifluoroethoxy group and evaluated their antibacterial activity. This research opens avenues for developing new antibacterial agents (Reddy & Prasad, 2021).

4. Chemical Sensing and Detection

Tamiaki et al. (2013) explored the use of methyl 3-trifluoroacetyl-131-deoxo-pyropheophorbide-a, a derivative of the compound , in chemical sensing. This research demonstrated the potential of such compounds in the selective detection of specific amines (Tamiaki et al., 2013).

5. Analytical Chemistry Applications

Donike (1973) investigated the use of N-Methyl-bis(trifluoroacetamide) for the trifluoroacetylation of amine, hydroxyl, and thiol groups. This process is crucial in the field of analytical chemistry, especially for gas chromatographic analysis (Donike, 1973).

Safety and Hazards

The compound is labeled with the GHS07 pictogram. The hazard statements associated with it are H302, H312, H315, H319, H332, H335. These codes indicate that the compound may be harmful if swallowed, in contact with skin, causes skin irritation, causes serious eye irritation, harmful if inhaled, and may cause respiratory irritation.